Cas no 59900-33-3 (4-Methoxy-2-phenylazo-1-naphthol)

• Product Name: 4-Methoxy-2-phenylazo-1-naphthol
• CAS No: 59900-33-3
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 950865
• PubChem ID: 135456715
• Update Time: 2025-04-19

4-Methoxy-2-phenylazo-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-phenylazo-1-naphthol
• 4-methoxy-2-(phenylhydrazinylidene)naphthalen-1-one
• DB-053493
• DTXSID50706080
• BXLAAHNBFBOJPG-UHFFFAOYSA-N
• SCHEMBL9634981
• (E)-4-methoxy-2-(phenyldiazenyl)naphthalen-1-ol
• 59900-33-3
• 4-Methoxy-2-(2-phenylhydrazinylidene)naphthalen-1(2H)-one

• MDL： MFCD00191457
• Inchi： 1S/C17H14N2O2/c1-21-16-11-15(19-18-12-7-3-2-4-8-12)17(20)14-10-6-5-9-13(14)16/h2-11,20H,1H3/b19-18+
• InChI Key： BXLAAHNBFBOJPG-VHEBQXMUSA-N
• SMILES： O(C)C1C=C(C(=C2C=CC=CC2=1)O)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.10600
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.19
• Melting Point: 142 °C
• Boiling Point: 499.3°C at 760 mmHg
• Flash Point: 255.8°C
• Refractive Index: 1.615
• PSA: 54.18000
• LogP: 4.96940